molecular formula C8H8Cl2N4O2 B12803087 8-Chloro-7-(chloromethyl)-1,3-dimethyl-3,7-dihydro-1h-purine-2,6-dione CAS No. 10381-83-6

8-Chloro-7-(chloromethyl)-1,3-dimethyl-3,7-dihydro-1h-purine-2,6-dione

Cat. No.: B12803087
CAS No.: 10381-83-6
M. Wt: 263.08 g/mol
InChI Key: BVGHPPFTSWMRDO-UHFFFAOYSA-N
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Description

NSC 62596 is a compound that has been studied for its potential applications in various fields, including chemistry, biology, and medicine. It is known for its unique chemical properties and has been the subject of numerous scientific research studies.

Preparation Methods

The preparation of NSC 62596 involves several synthetic routes and reaction conditions. The industrial production methods for this compound typically include the use of specific reagents and catalysts to achieve the desired chemical structure. The exact synthetic routes and reaction conditions can vary depending on the desired purity and yield of the compound.

Chemical Reactions Analysis

NSC 62596 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and catalysts. The major products formed from these reactions depend on the specific reaction conditions and the reagents used.

Scientific Research Applications

NSC 62596 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various chemical reactions and synthesis processes. In biology, it is studied for its potential effects on cellular processes and molecular pathways. In medicine, NSC 62596 is investigated for its potential therapeutic applications, including its effects on specific diseases and conditions. Additionally, it has applications in industry, where it is used in the production of various chemical products.

Mechanism of Action

The mechanism of action of NSC 62596 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to certain proteins or enzymes, thereby modulating their activity. This interaction can lead to changes in cellular processes and molecular pathways, ultimately resulting in the observed effects of the compound.

Comparison with Similar Compounds

NSC 62596 can be compared with other similar compounds to highlight its uniqueness Similar compounds include those with similar chemical structures or properties The comparison can help identify the specific features that make NSC 62596 unique and distinguish it from other compounds

Properties

CAS No.

10381-83-6

Molecular Formula

C8H8Cl2N4O2

Molecular Weight

263.08 g/mol

IUPAC Name

8-chloro-7-(chloromethyl)-1,3-dimethylpurine-2,6-dione

InChI

InChI=1S/C8H8Cl2N4O2/c1-12-5-4(6(15)13(2)8(12)16)14(3-9)7(10)11-5/h3H2,1-2H3

InChI Key

BVGHPPFTSWMRDO-UHFFFAOYSA-N

Canonical SMILES

CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)Cl)CCl

Origin of Product

United States

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